molecular formula C7H9F3N4O B8623415 1,3,5-Triazin-2-amine, 4-propoxy-6-(trifluoromethyl)- CAS No. 115571-09-0

1,3,5-Triazin-2-amine, 4-propoxy-6-(trifluoromethyl)-

Cat. No.: B8623415
CAS No.: 115571-09-0
M. Wt: 222.17 g/mol
InChI Key: VHLKRYIHEHNBSA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,3,5-Triazin-2-amine, 4-propoxy-6-(trifluoromethyl)- is a useful research compound. Its molecular formula is C7H9F3N4O and its molecular weight is 222.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,3,5-Triazin-2-amine, 4-propoxy-6-(trifluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3,5-Triazin-2-amine, 4-propoxy-6-(trifluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

115571-09-0

Molecular Formula

C7H9F3N4O

Molecular Weight

222.17 g/mol

IUPAC Name

4-propoxy-6-(trifluoromethyl)-1,3,5-triazin-2-amine

InChI

InChI=1S/C7H9F3N4O/c1-2-3-15-6-13-4(7(8,9)10)12-5(11)14-6/h2-3H2,1H3,(H2,11,12,13,14)

InChI Key

VHLKRYIHEHNBSA-UHFFFAOYSA-N

Canonical SMILES

CCCOC1=NC(=NC(=N1)N)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

20.0 g (71 mmol) of 2-amino-4-trichloromethyl-6-trifluoromethyl-1,3,5-triazine were added at 22° C. to a solution of 0.58 g (7.1 mmol) of sodium propanolate in 40 ml of propanol. The resulting yellow mixture was then heated at 75° C. for 30 minutes, after which a further 0.58 g (7.1 mmol) of sodium propanolate in 10 ml of propanol was added and the mixture was heated at 75° C. for 10 minutes. The reaction mixture was cooled to 20° C. and then neutralized with 2 normal aqueous hydrochloric acid. After this, most of the solvent was removed under reduced pressure, and the residue was slowly diluted with 40 ml of water. The solid which formed was separated off, washed with 5 ml of water and dried at 40° C. under reduced pressure.
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
0.58 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
0.58 g
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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